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Compound of Interest

Compound Name:
4'-Benzyloxy-2'-

hydroxyacetophenone

Cat. No.: B019689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4'-Benzyloxy-2'-hydroxyacetophenone, a

key intermediate in organic synthesis. It details the compound's physicochemical properties,

provides experimental protocols for its application, and outlines a representative synthetic

pathway.

Core Compound Data
4'-Benzyloxy-2'-hydroxyacetophenone is an aromatic ketone that serves as a versatile

building block in the synthesis of more complex molecules, including flavonoids and other

biologically active compounds.[1]
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Property Value Source

Molecular Formula C₁₅H₁₄O₃ [2]

Molecular Weight 242.27 g/mol [2]

IUPAC Name
1-(4-(benzyloxy)-2-

hydroxyphenyl)ethanone
[2]

CAS Number 29682-12-0 [2]

Appearance
White to off-white amorphous

powder

Melting Point 100-107 °C

Spectroscopic and Physicochemical Properties
Below is a summary of key physicochemical and spectroscopic data for 4'-Benzyloxy-2'-
hydroxyacetophenone.

Data Type Description

¹H NMR
Data available on PubChem, acquired on a

Varian A-60 instrument.[2]

¹³C NMR
Data available on PubChem, acquired on a

Varian CFT-20 instrument.[2]

IR Spectra
FTIR data available, obtained using a KBr wafer

technique.[2]

Mass Spectrometry
GC-MS data is available, with major peaks

observed.[2]

Purity
Commercially available with ≥99% purity (via

HPLC).

Storage Recommended storage at 0-8 °C.
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4'-Benzyloxy-2'-hydroxyacetophenone is a key starting material in the Claisen-Schmidt

condensation for the synthesis of chalcones, which are precursors to flavonoids and other

heterocyclic compounds with significant biological activities.

Protocol: Synthesis of a Chalcone Derivative via
Claisen-Schmidt Condensation
This protocol describes a general procedure for the base-catalyzed condensation of 4'-
Benzyloxy-2'-hydroxyacetophenone with an aromatic aldehyde to yield a chalcone.

Materials:

4'-Benzyloxy-2'-hydroxyacetophenone

Substituted aromatic aldehyde (e.g., benzaldehyde)

Ethanol

Potassium hydroxide (KOH)

Deionized water

Hydrochloric acid (HCl), dilute solution

Standard laboratory glassware

Magnetic stirrer and hotplate

Filtration apparatus

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 1.0 equivalent of 4'-Benzyloxy-2'-
hydroxyacetophenone in a minimal amount of ethanol.

Addition of Aldehyde: To this solution, add 1.0 to 1.1 equivalents of the selected aromatic

aldehyde.
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Base Catalyst: While stirring the mixture, slowly add an aqueous or ethanolic solution of

potassium hydroxide (a substantial excess, often 40-50% solution).

Reaction: Continue stirring the reaction mixture at room temperature. The reaction progress

can be monitored by Thin Layer Chromatography (TLC). Reaction times can vary from a few

hours to overnight.

Workup: Once the reaction is complete, pour the reaction mixture into a beaker containing

crushed ice.

Precipitation: Acidify the mixture with dilute hydrochloric acid to a pH of approximately 2-3.

This will cause the chalcone product to precipitate out of the solution.

Isolation: Collect the precipitated solid by vacuum filtration.

Washing: Wash the solid with cold deionized water until the filtrate is neutral to litmus paper.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent, such as ethanol.

Drying: Dry the purified chalcone in a desiccator or a vacuum oven at a low temperature.

Synthetic Workflow and Applications
The primary application of 4'-Benzyloxy-2'-hydroxyacetophenone in research and

development is as an intermediate in the synthesis of chalcones and flavonoids. These classes

of compounds are studied for a wide range of potential therapeutic applications.

Logical Workflow for Chalcone Synthesis
The following diagram illustrates the general workflow for the synthesis of a chalcone derivative

from 4'-Benzyloxy-2'-hydroxyacetophenone using the Claisen-Schmidt condensation

described in the protocol above.
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Reaction Mixture Workup & Purification
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Caption: Workflow for the synthesis of chalcones.

The resulting chalcones can then be used in further synthetic steps, for example, cyclization

reactions to form flavonoids. These compounds are of interest due to their potential antioxidant

and antimicrobial properties.[1] The structural framework of 4'-Benzyloxy-2'-
hydroxyacetophenone makes it a valuable precursor for creating diverse molecular libraries

for drug discovery screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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